Cas no 1052137-31-1 (diethyl 9-ethoxynonylphosphonate)

• Product Name: diethyl 9-ethoxynonylphosphonate
• CAS No: 1052137-31-1
• MF: C₁₅H₃₃O₄P
• MW: 308.393886327744
• MDL: MFCD13184706
• CID: 832673
• PubChem ID: 71651067
• Update Time: 2025-11-02

diethyl 9-ethoxynonylphosphonate Chemical and Physical Properties

Names and Identifiers

• diethyl 9-ethoxynonylphosphonate
• Diethyl (9-ethoxynonyl)phosphonate
• CS-B0287
• 1052137-31-1
• CSB13731
• diethyl9-ethoxynonylphosphonate
• 1-diethoxyphosphoryl-9-ethoxynonane
• DB-370023

• MDL： MFCD13184706
• Inchi： 1S/C15H33O4P/c1-4-17-14-12-10-8-7-9-11-13-15-20(16,18-5-2)19-6-3/h4-15H2,1-3H3
• InChI Key： BBSXVAKXJRIZTA-UHFFFAOYSA-N
• SMILES： P(CCCCCCCCCOCC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 308.21164653g/mol
• Monoisotopic Mass: 308.21164653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on diethyl 9-ethoxynonylphosphonate

Diethyl 9-Ethoxynonylphosphonate (CAS 1052137-31-1): A Versatile Phosphonate Ester for Modern Applications

Diethyl 9-ethoxynonylphosphonate (CAS 1052137-31-1) is a specialized phosphonate ester compound that has garnered significant attention in both industrial and research settings. As a member of the organophosphorus compounds family, this chemical exhibits unique properties that make it valuable for various applications, including lubricant additives, flame retardants, and corrosion inhibitors. Its molecular structure, featuring a 9-ethoxynonyl chain attached to a phosphonate group, contributes to its excellent solubility and stability in organic solvents.

The growing demand for high-performance additives in the automotive and aerospace industries has increased interest in diethyl 9-ethoxynonylphosphonate. Recent studies highlight its potential as an anti-wear agent in synthetic lubricants, where it helps reduce friction and extend equipment lifespan. Additionally, its thermal stability makes it suitable for high-temperature applications, aligning with current trends toward energy-efficient and sustainable materials.

In the field of material science, researchers are exploring the use of CAS 1052137-31-1 as a precursor for functionalized polymers. Its ability to form stable complexes with metal ions has opened new possibilities in coordination chemistry and catalysis. This aligns with the increasing focus on green chemistry and the development of eco-friendly catalytic systems.

The synthesis of diethyl 9-ethoxynonylphosphonate typically involves the reaction of 9-ethoxynonanol with diethyl phosphite under controlled conditions. This process yields a product with high purity, making it suitable for pharmaceutical intermediates and fine chemical production. Recent advancements in process optimization have improved yield and reduced environmental impact, addressing concerns about sustainable manufacturing.

From a market perspective, the global demand for specialty phosphonates like diethyl 9-ethoxynonylphosphonate is expected to grow steadily. Industries are increasingly seeking multifunctional additives that can enhance product performance while meeting stringent environmental regulations. This compound's low toxicity profile and biodegradability potential position it favorably in this evolving market landscape.

Quality control of CAS 1052137-31-1 involves rigorous testing using chromatographic techniques such as HPLC and GC-MS. These methods ensure the compound meets the required specifications for various applications. Storage recommendations typically include keeping the material in a cool, dry place away from strong oxidizing agents to maintain its stability over time.

Recent innovations have explored the use of diethyl 9-ethoxynonylphosphonate in nanotechnology applications, particularly in the surface modification of nanoparticles. This development taps into the growing interest in smart materials and nanocomposites across multiple industries. The compound's ability to form self-assembled monolayers makes it particularly valuable for creating functional surfaces with tailored properties.

As research continues, the potential applications of diethyl 9-ethoxynonylphosphonate are expanding into emerging fields such as renewable energy and electronic materials. Its unique combination of chemical properties makes it a promising candidate for next-generation materials development. With increasing emphasis on circular economy principles, the recyclability and environmental profile of this compound are becoming important factors in its commercial adoption.

For researchers and industry professionals seeking detailed technical information about CAS 1052137-31-1, comprehensive safety data sheets and technical specifications are available from reputable suppliers. These documents provide essential guidance on handling, storage, and disposal, ensuring compliance with current chemical safety standards and regulations.